![molecular formula C23H30N4O2 B2584082 N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(3,5-dimethylphenyl)oxalamide CAS No. 921896-68-6](/img/structure/B2584082.png)
N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(3,5-dimethylphenyl)oxalamide
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Description
N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(3,5-dimethylphenyl)oxalamide is a useful research compound. Its molecular formula is C23H30N4O2 and its molecular weight is 394.519. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Compounds with structures incorporating elements like dimethylamino, indolinyl, and oxalamide groups often target specific receptors or biological pathways, indicating potential therapeutic applications. For example, neurokinin-1 (NK1) receptor antagonists with complex molecular structures have been developed for clinical administration, showing efficacy in pre-clinical tests relevant to emesis and depression (Harrison et al., 2001). Such research underscores the importance of intricate molecular design in developing new drugs.
Polymer Science and Materials
The synthesis and polymerization of N,N-dialkylacrylamides, which share functional similarities with the query compound, have been explored for creating materials with specific properties (Kobayashi et al., 1999). Research in this domain focuses on manipulating molecular structures to achieve desired polymer characteristics, suggesting that the compound could have applications in material science, particularly in the synthesis of novel polymers or coatings.
Neurology and Pharmacology
Studies on orexin receptors, which are implicated in sleep regulation and neurological disorders, highlight the potential of complex molecules in modulating biological pathways (Dugovic et al., 2009). Molecules targeting specific neural receptors can contribute to our understanding of neurological diseases and aid in the development of new treatments.
Advanced Material Applications
Research on cyclopalladation of oxazolines demonstrates the utility of sophisticated organic compounds in catalysis and material synthesis, which could be relevant for the development of catalysts or functional materials (Mawo & Smoliakova, 2009). Such studies provide a foundation for utilizing complex organic molecules in creating new materials with specific electronic, optical, or catalytic properties.
properties
IUPAC Name |
N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N'-(3,5-dimethylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O2/c1-15-10-16(2)12-19(11-15)25-23(29)22(28)24-14-21(26(3)4)17-6-7-20-18(13-17)8-9-27(20)5/h6-7,10-13,21H,8-9,14H2,1-5H3,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXBOHLXNXYLILY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(3,5-dimethylphenyl)oxalamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.